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Compound of Interest

Compound Name: 4-Methyloctanoic acid

Cat. No.: B109220 Get Quote

4-Methyloctanoic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-methyloctanoic acid, a branched-

chain fatty acid with significant relevance in chemical ecology, the flavor and fragrance industry,

and as a potential subject of biochemical research. This document consolidates key chemical

identifiers, physicochemical properties, synthetic methodologies, and biological functions,

presented in a format tailored for a scientific audience.

Core Chemical Information
4-Methyloctanoic acid, also known as 4-methylcaprylic acid, is a medium-chain fatty acid.[1]

[2] Its structure consists of an eight-carbon chain with a methyl group at the fourth position and

a terminal carboxylic acid group.[3] This compound is notably responsible for the characteristic

"mutton" or "goaty" odor associated with sheep and goat products.[3][4]

Chemical Identifiers
A comprehensive list of identifiers for 4-methyloctanoic acid is provided below, facilitating its

unambiguous identification in literature and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b109220?utm_src=pdf-interest
https://www.benchchem.com/product/b109220?utm_src=pdf-body
https://www.benchchem.com/product/b109220?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/00304949009458196
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloctanoic-acid
https://www.chemicalbull.com/blogs/strategies-for-managing-4-methyl-octanoic-acid-levels
https://www.chemicalbull.com/blogs/strategies-for-managing-4-methyl-octanoic-acid-levels
https://www.medchemexpress.com/4-methyloctanoic-acid.html
https://www.benchchem.com/product/b109220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

CAS Number 54947-74-9[1][5][6]

IUPAC Name 4-methyloctanoic acid[1]

Molecular Formula C9H18O2[1][3]

Molecular Weight 158.24 g/mol [1][3][5]

InChI
InChI=1S/C9H18O2/c1-3-4-5-8(2)6-7-

9(10)11/h8H,3-7H2,1-2H3,(H,10,11)[1]

InChIKey LEGGANXCVQPIAI-UHFFFAOYSA-N[1]

Canonical SMILES CCCCC(C)CCC(=O)O[1]

Synonyms
4-Methylcaprylic acid, Hircinoic acid, 4-methyl-

octanoic acid[1][7]

FEMA Number 3575[1][5]

EC Number 259-404-2[1][5]

Physicochemical Properties
The physical and chemical properties of 4-methyloctanoic acid are summarized in the

following table. These properties are crucial for its handling, formulation, and application in

various experimental and industrial settings.
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Property Value

Appearance Colorless to pale yellow liquid[3][7]

Odor
Fatty, waxy, musty, with notes of dairy and

cream[8]

Boiling Point
Approximately 260-265 °C (500-509 °F)[8]; 149

°C at 22 mmHg[5]

Melting Point Approximately 15-20 °C (59-68 °F)[8]

Density Approximately 0.91 g/cm³ at 25 °C[5][8]

Solubility
Slightly soluble in water; soluble in organic

solvents like ethanol and ether[8]

pKa Estimated to be around 4.8-5.0[8]

Refractive Index n20/D 1.433 (lit.)[5]

Experimental Protocols
Detailed methodologies are essential for the replication and advancement of scientific

research. This section provides an overview of a representative synthetic route and a general

protocol for a pheromone bioassay involving 4-methyloctanoic acid.

Synthesis of (±)-4-Methyloctanoic Acid
Several synthetic routes for 4-methyloctanoic acid have been reported, including both

racemic and asymmetric approaches.[5] A common and efficient method for the racemic

synthesis starts from n-hexanal and involves an orthoester Claisen rearrangement as a key

step to elongate the carbon chain by two carbons.

Representative Protocol for Racemic Synthesis:

Reaction of n-hexanal with a suitable reagent to form an allylic alcohol. This can be achieved

through various standard organic chemistry reactions.
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Orthoester Claisen Rearrangement: The resulting alcohol is reacted with an orthoester (e.g.,

triethyl orthoacetate) in the presence of a catalytic amount of a weak acid (e.g., propionic

acid) at elevated temperatures. This[5][5]-sigmatropic rearrangement yields an ethyl ester

with the desired carbon skeleton.

Hydrolysis (Saponification): The synthesized ethyl 4-methyloctanoate is then hydrolyzed to

the corresponding carboxylic acid. This is typically achieved by refluxing with an alcoholic

solution of a strong base, such as potassium hydroxide.

Acidification: The resulting carboxylate salt is acidified with a mineral acid (e.g., hydrochloric

acid) to a pH below the pKa of the carboxylic acid, leading to the precipitation or extraction of

4-methyloctanoic acid.

Purification: The final product is purified using standard laboratory techniques such as

distillation under reduced pressure or column chromatography.

A Chinese patent describes an alternative route starting from allyl alcohol, which is used to

synthesize the key intermediate 2-methyl-1-hexanol. This intermediate then undergoes further

reactions, including a nucleophilic substitution with diethyl malonate, followed by saponification,

decarboxylation, and acidification to yield 4-methyloctanoic acid.[6]

Asymmetric synthesis often involves the resolution of diastereomeric amides or the use of

chiral starting materials or catalysts to produce enantiomerically pure (R)- or (S)-4-
methyloctanoic acid.[7]

Pheromone Bioassay
4-Methyloctanoic acid is a known aggregation pheromone for several species of rhinoceros

beetles (genus Oryctes).[9] Bioassays are crucial for determining the behavioral effects of this

and other semiochemicals.

General Protocol for an Olfactometer Bioassay:

Apparatus: A dual-choice olfactometer (Y-tube or four-arm) is typically used. The apparatus

allows for the controlled flow of purified, humidified air through two or more arms, one

containing the test odor and the other(s) a control (e.g., solvent only).
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Test Substance Preparation: A solution of 4-methyloctanoic acid in a suitable solvent (e.g.,

hexane or paraffin oil) is prepared at various concentrations. A specific volume of the solution

is applied to a filter paper, which is then placed in the odor arm of the olfactometer.

Insect Acclimatization: The test insects (e.g., adult rhinoceros beetles) are acclimatized to

the experimental conditions (temperature, humidity, and light) for a specific period before the

assay.

Behavioral Observation: An individual insect is introduced at the entrance of the

olfactometer. The time it takes for the insect to make a choice, the arm it chooses, and the

duration it spends in each arm are recorded over a set period.

Data Analysis: The choices made by a statistically significant number of insects are analyzed

using appropriate statistical tests (e.g., Chi-squared test or G-test) to determine if there is a

significant preference for the arm containing 4-methyloctanoic acid compared to the

control.

Visualizations: Workflows and Signaling Pathways
To visually represent the complex processes involved in the study of 4-methyloctanoic acid,

the following diagrams have been generated using the DOT language.
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Workflow for the Synthesis of 4-Methyloctanoic Acid
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Caption: A representative workflow for the chemical synthesis of racemic 4-methyloctanoic
acid.

Experimental Workflow for a Pheromone Bioassay
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Caption: A generalized workflow for conducting a dual-choice olfactometer bioassay.
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General Insect Olfactory Signaling Pathway
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Caption: A simplified diagram of the ionotropic signal transduction cascade in insect olfaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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